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Compound of Interest

Compound Name:
1,2-Benzisoxazole, 5-chloro-3-

methyl-

CAS No.: 28909-34-4

Cat. No.: B3350600

Get Quote

Executive Summary
Subject: 5-Chloro-3-methyl-1,2-benzisoxazole (CMB) CAS: 36953-24-9 Molecular Weight:

167.59 g/mol Formula:

This guide details the Electron Ionization (EI) mass spectrometry fragmentation patterns of 5-

chloro-3-methylbenzisoxazole, a critical intermediate in the synthesis of antipsychotic

therapeutics (e.g., Risperidone, Paliperidone). Accurate identification of this compound relies

on understanding its unique tendency to undergo thermal or impact-induced isomerization to a

phenolic nitrile prior to fragmentation.

This document compares CMB against its structural isomer, 5-chloro-2-methyl-1,3-

benzoxazole, demonstrating how specific fragmentation pathways (specifically CO vs. CH

CN loss) serve as diagnostic markers for differentiation.
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Experimental Protocol (Self-Validating)
To reproduce the fragmentation data described below, the following GC-MS protocol is

recommended. This workflow includes built-in quality control steps to ensure spectral integrity.

Sample Preparation
Solvent: Methanol or Acetonitrile (LC-MS grade).

Concentration: 10 µg/mL (10 ppm). Note: Avoid higher concentrations to prevent detector

saturation which distorts isotope ratios.

Validation Step: Inject a blank solvent sample before the analyte to confirm the absence of

carryover or background phthalates (m/z 149).

Instrument Conditions (GC-MS)
Ionization: Electron Impact (EI) at 70 eV.

Source Temperature: 230°C. Critical: Higher source temperatures (>250°C) can artificially

enhance the thermal isomerization to the nitrile form, altering relative abundances.

Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms or DB-5), 30m x 0.25mm ID.

Carrier Gas: Helium at 1.0 mL/min constant flow.[1]

Oven Ramp: 50°C (hold 1 min) → 20°C/min → 280°C (hold 3 min).

Fragmentation Analysis & Mechanism
The Isomerization Phenomenon
Unlike standard heterocycles that fragment directly, 1,2-benzisoxazoles are "masked" phenols.

Upon electron impact or thermal stress, the weak N–O bond cleaves, causing the molecule to

isomerize into 2-hydroxy-5-chlorobenzonitrile (and related ketenimine forms). The observed

mass spectrum is largely that of this rearranged species.

Primary Fragmentation Pathways
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Molecular Ion (

): Observed at m/z 167 and 169 with a characteristic 3:1 intensity ratio, confirming the
presence of one chlorine atom.

Loss of Acetyl/Acetonitrile (

): A competitive pathway unique to the 3-methyl substitution. The cleavage of the isoxazole
ring can eject a neutral acetonitrile (

) fragment, yielding a radical cation at m/z 126.

Loss of Carbon Monoxide (

): Following isomerization to the phenol form, the phenolic oxygen is expelled as CO. This
shifts the molecular ion to m/z 139.

Loss of Chlorine (

): Direct cleavage of the C–Cl bond is less favorable than ring opening but generates a minor
peak at m/z 132.

Pathway Visualization
The following diagram illustrates the competing pathways between the "Nitrile Route" (Loss of

CO) and the "Isoxazole Cleavage Route" (Loss of CH

CN).
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m/z 104
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Caption: Mechanistic flow of 5-chloro-3-methylbenzisoxazole fragmentation. The isomerization

step (yellow) is the critical precursor to the major CO loss pathway.

Comparative Guide: Benzisoxazole vs. Benzoxazole
A common analytical challenge is distinguishing 5-chloro-3-methyl-1,2-benzisoxazole (Product

A) from its isomer 5-chloro-2-methyl-1,3-benzoxazole (Alternative B). While both have identical

molecular weights (167.59), their fragmentation "fingerprints" differ due to ring stability.

Performance Comparison Table
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Feature
5-Chloro-3-methyl-

1,2-benzisoxazole

(Target)

5-Chloro-2-methyl-

1,3-benzoxazole

(Alternative)
Differentiation Logic

Base Peak

Often m/z 167 (

) or m/z 139 (

)

Often m/z 167 (

)

Benzisoxazoles

fragment more readily

due to the weak N-O

bond.

[M - CO] Intensity
High (Major pathway

via phenol isomer)
Moderate

Benzisoxazole

isomerization drives

CO loss;

Benzoxazoles are

more stable.

[M - CH3CN] Distinct (m/z 126) Low / Absent

3-methyl position in

benzisoxazole favors

acetonitrile loss; 2-

methyl benzoxazole

loses CH

CN less efficiently.

[M - CHO] (m/z 138) Very Low (<5%) Significant

Benzoxazoles often

lose a CHO radical

(m/z 29) directly from

the ring system.

Isotope Ratio
3:1 (

)

3:1 (

)

Identical (Non-

diagnostic).

Diagnostic Rule
To confirm the identity of the 3-methylbenzisoxazole isomer:

Look for the m/z 126 peak (

). Its presence strongly suggests the 3-methyl-1,2-benzisoxazole structure.
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Check the m/z 138 peak (

). If this peak is prominent, the sample is likely the benzoxazole isomer, not the
benzisoxazole.

Summary of Key Ions
m/z (Nominal) Ion Identity Origin / Mechanism

167
(

)

Molecular Ion.

169
(

)

Molecular Ion (Isotope).

139
Loss of CO (28 Da) from

isomerized phenol form.

126
Loss of Acetonitrile (CH

CN, 41 Da).

104
Secondary loss of Cl from the

m/z 139 fragment.

75
Benzyne-type fragment

(aromatic disintegration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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